Cas no 2228714-83-6 (tert-butyl N-4-chloro-2-(pyrrolidin-3-yl)phenylcarbamate)

• Product Name: tert-butyl N-4-chloro-2-(pyrrolidin-3-yl)phenylcarbamate
• CAS No: 2228714-83-6
• MF: C₁₅H₂₁ClN₂O₂
• MW: 296.792443037033
• CID: 6330557
• PubChem ID: 165621344
• Update Time: 2025-10-29

tert-butyl N-4-chloro-2-(pyrrolidin-3-yl)phenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-4-chloro-2-(pyrrolidin-3-yl)phenylcarbamate
• tert-butyl N-[4-chloro-2-(pyrrolidin-3-yl)phenyl]carbamate
• EN300-1881230
• 2228714-83-6

• Inchi： 1S/C15H21ClN2O2/c1-15(2,3)20-14(19)18-13-5-4-11(16)8-12(13)10-6-7-17-9-10/h4-5,8,10,17H,6-7,9H2,1-3H3,(H,18,19)
• InChI Key： KIMDFMDCJUYBJA-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)C1CNCC1)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 296.1291556g/mol
• Monoisotopic Mass: 296.1291556g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 343
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 50.4Ų

Additional information on tert-butyl N-4-chloro-2-(pyrrolidin-3-yl)phenylcarbamate

Comprehensive Overview of tert-butyl N-4-chloro-2-(pyrrolidin-3-yl)phenylcarbamate (CAS No. 2228714-83-6)

The compound tert-butyl N-4-chloro-2-(pyrrolidin-3-yl)phenylcarbamate (CAS No. 2228714-83-6) is a specialized chemical entity gaining attention in pharmaceutical and agrochemical research. Its unique structural features, including the pyrrolidine ring and carbamate functional group, make it a valuable intermediate for synthesizing bioactive molecules. Researchers are increasingly exploring its potential in drug discovery, particularly for targeting central nervous system (CNS) disorders and enzyme inhibition applications.

One of the most searched questions about this compound revolves around its synthetic route and purity optimization. Laboratories often seek protocols for its preparation via Boc-protection strategies or palladium-catalyzed coupling reactions. The presence of both chloro and tert-butyl carbamate moieties allows for diverse derivatization, a topic frequently discussed in medicinal chemistry forums. Recent publications highlight its role in developing kinase inhibitors, aligning with the growing interest in targeted cancer therapies.

From a physicochemical property perspective, this compound exhibits moderate lipophilicity (predicted LogP ~2.8), making it suitable for blood-brain barrier penetration studies – a hot topic in neuropharmacology research. Analytical methods like HPLC-MS and NMR spectroscopy are crucial for characterizing its stability, especially given the hydrolytic sensitivity of the carbamate group. These aspects are frequently queried in chemical database searches and patent literature reviews.

The structure-activity relationship (SAR) of derivatives containing this scaffold has become a focus area in fragment-based drug design. Computational chemists often investigate its molecular docking potential with proteins like dopamine receptors or serotonin transporters, reflecting the compound's relevance in neurodegenerative disease research. Such applications are driving demand for high-purity samples, with custom synthesis services reporting increased inquiries about this specific chemical building block.

In the context of green chemistry trends, researchers are examining solvent-free methods for modifying this compound, responding to industry demands for sustainable synthesis approaches. The pyrrolidine nitrogen offers opportunities for salt formation to improve solubility – a key consideration in formulation development. These practical aspects generate substantial discussion in process chemistry circles and API manufacturing communities.

Storage and handling recommendations for tert-butyl N-4-chloro-2-(pyrrolidin-3-yl)phenylcarbamate typically emphasize protection from moisture due to the Boc group's sensitivity. This aligns with broader industry concerns about compound stability in high-throughput screening environments. Recent advancements in cryopreservation techniques for such sensitive intermediates have been particularly relevant to researchers working with this chemical entity.

Patent analysis reveals growing intellectual property activity around pyrrolidine-containing carbamates, with 2228714-83-6 appearing in applications related to G-protein coupled receptor modulators. This correlates with rising search volumes for small molecule therapeutics and orphan drug candidates. The compound's chiral center at the pyrrolidine ring also makes it interesting for asymmetric synthesis studies, another trending topic in organic chemistry publications.

From a regulatory standpoint, the compound's status as a non-controlled substance facilitates its use in international research collaborations. However, proper material safety data documentation remains essential, particularly regarding its ecotoxicological profile – an area receiving increased scrutiny in environmental risk assessment protocols. These considerations are especially pertinent for organizations pursuing REACH compliance or GMP certification.

The future research trajectory for CAS 2228714-83-6 appears closely tied to developments in precision medicine and combinatorial chemistry. Its structural versatility supports creation of targeted libraries for high-content screening, addressing current needs in drug repurposing initiatives. As AI-assisted molecular design tools become more sophisticated, this compound's relevance as a scaffold hopping template will likely increase further.